Cas no 874395-40-1 (1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 874395-40-1
• MF: C₂₁H₁₃FN₂O₄
• MW: 376.337328672409
• CID: 6124278
• PubChem ID: 4905621
• Update Time: 2025-07-15

1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(3-fluorophenyl)-1,2-dihydro-2-(5-methyl-3-isoxazolyl)-
• 874395-40-1
• 1-(3-fluorophenyl)-2-(5-methylisoxazol-3-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione
• AKOS016311381
• AKOS002274622
• F3226-2717
• Z336089002

• Inchi： 1S/C21H13FN2O4/c1-11-9-16(23-28-11)24-18(12-5-4-6-13(22)10-12)17-19(25)14-7-2-3-8-15(14)27-20(17)21(24)26/h2-10,18H,1H3
• InChI Key： AZOWDCFKIMWCTB-UHFFFAOYSA-N
• SMILES： N1(C2C=C(C)ON=2)C(C2=CC=CC(F)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Computed Properties

• Exact Mass: 376.08593506g/mol
• Monoisotopic Mass: 376.08593506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 549.6±50.0 °C(Predicted)
• pka: -2.77±0.50(Predicted)

Additional information on 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874395-40-1)

The compound 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS No. 874395-40-1) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the chromeno[2,3-c]pyrrole core and the presence of both fluorophenyl and methyl-oxazolyl substituents, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a fluorescence probe or bioactive scaffold, aligning with current trends in precision medicine and molecular imaging.

In recent years, the demand for heterocyclic compounds with tailored optical and electronic properties has surged, driven by advancements in organic electronics and drug discovery. The 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione structure exemplifies this trend, as its conjugated system and electron-withdrawing dione moiety may facilitate applications in OLED materials or photodynamic therapy. Computational studies suggest its potential as a small-molecule inhibitor, a topic frequently searched in AI-driven drug design platforms.

Synthetic routes to CAS 874395-40-1 often involve multi-step protocols, including Pd-catalyzed cross-coupling and cyclocondensation reactions. These methods are of high interest to chemists exploring green chemistry alternatives, as evidenced by frequent searches for "sustainable heterocycle synthesis" in academic databases. The compound's solubility profile and thermal stability—key parameters for industrial applications—are currently under investigation, with preliminary data suggesting compatibility with biodegradable polymers.

From a pharmacological perspective, the fluorophenyl-oxazolyl-chromenopyrrole architecture shows structural similarities to known kinase modulators, sparking investigations into its structure-activity relationships (SAR). This aligns with growing public interest in "targeted cancer therapies" and "personalized medicine approaches." While not yet clinically approved, its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are being evaluated using in silico prediction tools—a hot topic in computational chemistry forums.

The compound's spectroscopic characteristics, particularly its potential two-photon absorption properties, have attracted attention in the bioimaging community. Researchers are exploring whether 874395-40-1 could serve as a NIR fluorescent tag for live-cell imaging, addressing the frequent search query "advanced molecular probes for microscopy." Recent patent analyses reveal similar chromenopyrrole derivatives being developed for neurodegenerative disease diagnostics.

In material science applications, the π-extended system of 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione shows promise for organic photovoltaics. Its electron-accepting capability—enhanced by the 3,9-dione groups—could improve charge transport in flexible electronics, a rapidly growing sector. Industry reports correlate with search trends for "next-generation organic semiconductors" and "eco-friendly electronic materials."

Quality control of CAS 874395-40-1 typically involves HPLC purity analysis and crystallography studies, with researchers frequently searching for "characterization of complex heterocycles." The compound's polymorphic forms—if any—remain uncharacterized, representing an opportunity for further study in pharmaceutical solid-state chemistry. Stability tests under various pH conditions are ongoing to assess its suitability for formulation development.

Environmental fate studies of chromeno[2,3-c]pyrrole derivatives are limited but increasingly relevant given the focus on "green pharmaceuticals" in regulatory circles. Preliminary biodegradation assays suggest moderate persistence, prompting investigations into benign-by-design modifications—a concept trending in green chemistry research. These aspects address common search queries about "environmental impact of specialty chemicals."

The intellectual property landscape surrounding 874395-40-1 reveals patents focusing on its use as a chemical intermediate for high-value materials. This correlates with industry searches for "novel building blocks for drug discovery." Academic publications increasingly reference its molecular docking potential against enzyme targets, particularly in inflammation pathways—a subject of numerous PubMed queries.

Future research directions for 1-(3-fluorophenyl)-2-(5-methyl-1,2-oxazol-3-yl)-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione may explore its supramolecular chemistry applications or cocrystal engineering potential. These areas align with growing interest in "smart crystalline materials" and "multi-component pharmaceutical systems." As synthetic methodologies advance, scaled production could enable broader evaluation of this intriguing polycyclic compound across multiple disciplines.